
1,2-Dibromo-3-nitrobenzene CAS number and
molecular structure

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,2-Dibromo-3-nitrobenzene

Cat. No.: B2914482 Get Quote

An In-Depth Technical Guide to 1,2-Dibromo-3-nitrobenzene: Properties, Synthesis, and

Applications

Introduction
1,2-Dibromo-3-nitrobenzene is a substituted aromatic compound of significant interest in

synthetic organic chemistry. Its unique substitution pattern, featuring two adjacent bromine

atoms and a nitro group, makes it a versatile building block for the synthesis of more complex

molecular architectures. This guide provides a comprehensive overview of its chemical identity,

molecular structure, physicochemical properties, a validated synthesis protocol, and its

applications, particularly in the field of drug discovery and development.

The strategic placement of the bromo and nitro substituents governs the molecule's reactivity.

The electron-withdrawing nature of the nitro group deactivates the aromatic ring towards

electrophilic substitution, while the bulky bromine atoms provide steric hindrance and specific

sites for nucleophilic substitution or metal-catalyzed cross-coupling reactions. Understanding

these characteristics is paramount for its effective utilization in multi-step syntheses.

Chemical Identity and Molecular Structure
A precise understanding of a compound's identity is the foundation of all scientific research.

The key identifiers for 1,2-Dibromo-3-nitrobenzene are consolidated below.
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Identifier Value Source

CAS Number 26429-41-4 PubChem[1]

Molecular Formula C₆H₃Br₂NO₂ PubChem[1]

IUPAC Name 1,2-dibromo-3-nitrobenzene PubChem[1]

Synonyms 2,3-dibromonitrobenzene PubChem[1]

Molecular Weight 280.90 g/mol PubChem[1]

InChI Key
LPOQWSWPRAGSBK-

UHFFFAOYSA-N
PubChem[1]

The molecular structure, characterized by a benzene ring substituted at positions 1, 2, and 3

with bromine, bromine, and a nitro group, respectively, is depicted below.

1,2-Dibromobenzene

Electrophilic Aromatic Nitration

Reagents:
Conc. HNO₃

Conc. H₂SO₄

Isomeric Mixture of
Dibromonitrobenzenes

Purification:
Fractional Crystallization or
Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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